![molecular formula C13H16ClN3O2 B2996429 Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate CAS No. 2249642-29-1](/img/structure/B2996429.png)
Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate
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Overview
Description
Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate, commonly known as CPI-455, is a small molecule inhibitor that targets the bromodomain and extra-terminal (BET) family of proteins. BET proteins play a crucial role in gene regulation, and their dysregulation has been implicated in various diseases, including cancer and inflammatory disorders. CPI-455 has shown promising results in preclinical studies and is being investigated as a potential therapeutic agent.
Mechanism of Action
CPI-455 targets the Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate family of proteins, which are involved in the regulation of gene expression. This compound proteins bind to acetylated lysine residues on histones, which are the proteins that package DNA into chromatin. This binding facilitates the recruitment of transcriptional machinery and leads to the activation of gene expression. CPI-455 binds to the bromodomain of this compound proteins, preventing their interaction with acetylated lysine residues and inhibiting gene expression.
Biochemical and Physiological Effects:
CPI-455 has been shown to have a selective inhibitory effect on the this compound family of proteins, with little or no effect on other bromodomain-containing proteins. This selectivity is thought to be due to the unique structure of CPI-455, which allows it to fit specifically into the binding pocket of this compound bromodomains. In preclinical studies, CPI-455 has been shown to induce apoptosis in cancer cells and inhibit the production of pro-inflammatory cytokines in models of inflammatory disorders.
Advantages and Limitations for Lab Experiments
One advantage of CPI-455 is its selectivity for the Tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate family of proteins, which reduces the risk of off-target effects. CPI-455 has also shown good pharmacokinetic properties in preclinical studies, with good oral bioavailability and a long half-life. However, like any experimental drug, CPI-455 has some limitations. One limitation is the potential for resistance to develop over time, as has been observed with other this compound inhibitors. Another limitation is the need for further studies to determine the optimal dosing regimen and potential side effects.
Future Directions
There are several areas of future research that could be explored with CPI-455. One area is the development of combination therapies with other drugs that target different pathways involved in cancer or inflammatory disorders. Another area is the investigation of CPI-455 in other disease models, such as neurodegenerative disorders. Finally, further studies are needed to understand the long-term effects of CPI-455 and to determine its potential as a therapeutic agent.
Synthesis Methods
The synthesis of CPI-455 involves several steps, starting with the reaction of 3-chloroimidazo[1,2-a]pyridine with tert-butyl N-methyl carbamate in the presence of a base. The resulting intermediate is then reacted with a suitable reagent to introduce the methyl group at the imidazole nitrogen. The final step involves the removal of the tert-butyl protecting group to obtain CPI-455 in its free form.
Scientific Research Applications
CPI-455 has been extensively studied in preclinical models of cancer and inflammatory disorders. In a study published in Cancer Research, CPI-455 was shown to inhibit the growth of acute myeloid leukemia cells and induce apoptosis. Another study published in Nature Communications demonstrated the efficacy of CPI-455 in suppressing the growth of triple-negative breast cancer cells. CPI-455 has also been shown to have anti-inflammatory effects in preclinical models of rheumatoid arthritis and asthma.
properties
IUPAC Name |
tert-butyl N-[(3-chloroimidazo[1,2-a]pyridin-2-yl)methyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClN3O2/c1-13(2,3)19-12(18)15-8-9-11(14)17-7-5-4-6-10(17)16-9/h4-7H,8H2,1-3H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUEDOCJYIMJNTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=C(N2C=CC=CC2=N1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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